Cas no 477334-53-5 (1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE)

1-(4-Fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone is a fluorinated aromatic ketone derivative featuring a sulfonyl linker, which enhances its stability and reactivity in synthetic applications. The presence of the 4-fluorophenyl group contributes to its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfonyl moiety improves solubility in polar solvents, facilitating purification and downstream functionalization. This compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined structure and consistent performance make it a reliable choice for research and industrial applications requiring precise molecular modifications.
1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE structure
477334-53-5 structure
Product Name:1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
CAS No:477334-53-5
MF:C16H15FO3S
MW:306.351907014847
CID:3028447
Update Time:2025-06-14

1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
    • SALOR-INT L251089-1EA
    • Inchi: 1S/C16H15FO3S/c1-12-2-8-15(9-3-12)21(19,20)11-10-16(18)13-4-6-14(17)7-5-13/h2-9H,10-11H2,1H3
    • InChI Key: SQNZHMVKRGDDNK-UHFFFAOYSA-N
    • SMILES: C1(C=CC(C)=CC=1)S(=O)(=O)CCC(=O)C1=CC=C(F)C=C1

1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-(4-Fluorophenyl)-3-tosylpropan-1-one
477334-53-5 98%
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1-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone
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477334-53-5 >90%
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1-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone
477334-53-5 >90%
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Additional information on 1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE

Comprehensive Overview of 1-(4-FLUOROPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE (CAS No. 477334-53-5)

1-(4-Fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone (CAS 477334-53-5) is a specialized organic compound with significant applications in pharmaceutical and material science research. This sulfonyl-containing ketone derivative has garnered attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. The presence of both fluorophenyl and methylphenyl sulfonyl groups enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for fluorinated compounds like 1-(4-Fluorophenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone has surged, driven by their role in drug discovery and agrochemical development. Researchers frequently search for "CAS 477334-53-5 applications" or "synthesis of fluorophenyl sulfonyl ketones," reflecting its relevance in modern organic synthesis. Its thermal stability and solubility profile further contribute to its utility in high-performance material design.

The compound's mechanism of action often involves nucleophilic substitution or catalytic cross-coupling reactions, making it a subject of interest in peer-reviewed studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. Laboratories optimizing "green chemistry protocols" for such derivatives highlight its alignment with sustainable synthesis trends.

From a commercial perspective, 477334-53-5 is often sourced for high-value fine chemicals production. Its compatibility with palladium-catalyzed reactions and other advanced methodologies positions it as a versatile building block. Regulatory-compliant suppliers emphasize documentation like COA (Certificate of Analysis) to meet industry standards, addressing queries such as "where to buy CAS 477334-53-5."

Future research may explore its potential in bioconjugation or polymeric materials, leveraging its dual-functional architecture. As the scientific community prioritizes structure-activity relationships (SAR), this compound’s role in medicinal chemistry pipelines is expected to expand, answering emerging search trends like "fluorophenyl sulfonyl derivatives in drug design."

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